Cas no 1895417-13-6 (2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1895417-13-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6349376
• PubChem ID: 117317788
• Update Time: 2025-05-20

2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid
• EN300-1803106
• 1895417-13-6
• 2-[1-(4-hydroxy-2-methoxyphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H14O4/c1-16-10-6-8(13)2-3-9(10)12(4-5-12)7-11(14)15/h2-3,6,13H,4-5,7H2,1H3,(H,14,15)
• InChI Key： PMLOQWRBHPQVOA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(CC(=O)O)CC1)O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid (CAS No. 1895417-13-6) and Its Emerging Applications in Chemical Biology

2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid, identified by the chemical identifier CAS No. 1895417-13-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid moiety linked to a phenolic ring, which has been increasingly studied for its potential biological activities. The presence of both hydroxyl and methoxy substituents on the aromatic ring enhances its interactability with biological targets, making it a promising candidate for further exploration.

The cyclopropylacetic acid core is particularly noteworthy due to its rigid three-membered ring structure, which can impose specific conformational constraints on the molecule. This rigidity may influence its binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. The 4-hydroxy-2-methoxyphenyl substituent introduces polar functional groups that can engage in hydrogen bonding or other non-covalent interactions, further modulating the compound's pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from structurally diverse scaffolds. 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid has emerged as a compound of interest in several research avenues, particularly in the context of modulating inflammatory pathways and oxidative stress-related diseases. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes implicated in these pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX).

The hydroxyl group at the 4-position of the phenyl ring is a key feature that contributes to the compound's potential bioactivity. Hydroxylated aromatic compounds are well-documented for their role in various biological processes, including antioxidant activity and modulation of signal transduction pathways. The methoxy group at the 2-position further enhances the compound's lipophilicity, which can influence its ability to cross biological membranes and reach target sites within cells.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid for potential drug-like properties. Molecular docking studies have been conducted to evaluate its binding interactions with target proteins, revealing promising affinities for certain enzyme families involved in inflammatory responses. These computational insights have guided experimental efforts to optimize the compound's pharmacokinetic profile and enhance its therapeutic potential.

The cyclopropylacetic acid moiety is particularly interesting from a synthetic chemistry perspective, as it represents a challenging yet versatile scaffold for medicinal chemists. The strain inherent in the cyclopropane ring can be exploited to induce specific reactions or conformational preferences, which may be exploited in drug design. For instance, transition-metal-catalyzed reactions have been employed to functionalize this scaffold, leading to novel derivatives with enhanced biological activity.

Current research is also exploring the potential of 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid as a lead compound for the development of treatments against neurodegenerative diseases. Oxidative stress and inflammation are key pathological features of conditions such as Alzheimer's disease and Parkinson's disease, where modulating these processes could offer therapeutic benefits. Preliminary in vitro studies have shown that this compound may attenuate oxidative damage to neuronal cells, suggesting its potential as a neuroprotective agent.

The integration of structure-activity relationship (SAR) studies has been crucial in understanding how modifications to the core scaffold of 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid influence its biological effects. By systematically altering functional groups or introducing new substituents, researchers can gain insights into the key structural features responsible for bioactivity. These SAR data are invaluable for guiding the design of next-generation analogs with improved efficacy and reduced toxicity.

Moreover, the growing interest in green chemistry principles has prompted investigations into sustainable synthetic routes for compounds like CAS No. 1895417-13-6. Catalytic methods that minimize waste and energy consumption are being explored to facilitate large-scale production while maintaining high yields and purity standards. Such approaches align with broader efforts to make pharmaceutical development more environmentally responsible.

The role of fluorescent probes derived from similar scaffolds has also been highlighted in recent literature, where compounds analogous to 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid have been used to visualize biological processes in real time. These probes can provide critical information about cellular dynamics and metabolic pathways, aiding researchers in understanding disease mechanisms at a molecular level.

In conclusion, 2-1-(4-hydroxy-2-methoxyphenyl)cyclopropylacetic acid (CAS No. 1895417-13-6) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and rigid core structure makes it an attractive candidate for further exploration, particularly in modulating inflammatory and oxidative stress-related diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a lead structure in medicinal chemistry.